N-[4-(4-butyryl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H25N3O3/c1-2-5-22(27)26-14-12-25(13-15-26)19-10-8-18(9-11-19)24-23(28)21-16-17-6-3-4-7-20(17)29-21/h3-4,6-11,16H,2,5,12-15H2,1H3,(H,24,28)
• InChI Key: DEZWWRONXSHRMP-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3

Description

N-[4-(4-butyryl-1-piperazinyl)phenyl]-1-benzofuran-2-carboxamide, commonly known as BPFK, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of benzofuran derivatives and has shown promising results in various biological applications.

Mechanism of Action

The mechanism of action of BPFK involves its ability to interact with specific molecular targets in the body. It has been shown to bind to the active site of enzymes like cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and neurodegeneration. BPFK also interacts with the DNA of cancer cells, leading to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
BPFK has several biochemical and physiological effects that make it a promising candidate for scientific research. It has been shown to inhibit the activity of COX-2 and PDE4, leading to a reduction in the production of pro-inflammatory cytokines like interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). BPFK has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT). In addition, BPFK has been shown to improve cognitive function by increasing the levels of brain-derived neurotrophic factor (BDNF).

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPFK in scientific research is its high selectivity towards specific molecular targets. It has been shown to have minimal off-target effects, making it a safer alternative to other drugs. BPFK is also relatively easy to synthesize and can be obtained in high yields. However, one limitation of using BPFK in lab experiments is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the use of BPFK in scientific research. One potential application is in the treatment of Alzheimer's disease, where BPFK has shown promising results in reducing beta-amyloid accumulation and improving cognitive function. Another future direction is in the development of novel anticancer agents, where BPFK can be used as a lead compound for the synthesis of more potent analogs. In addition, BPFK can be further modified to improve its solubility and bioavailability, making it a more effective drug candidate.
Conclusion:
In conclusion, BPFK is a promising compound that has shown significant potential in various scientific research applications. Its high selectivity towards specific molecular targets, minimal off-target effects, and ease of synthesis make it an attractive candidate for drug development. Further research is needed to fully understand the mechanism of action of BPFK and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of BPFK involves the reaction of 4-(4-butyryl-1-piperazinyl)aniline with 1-benzofuran-2-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction can be carried out under reflux conditions in a suitable solvent like dichloromethane or tetrahydrofuran. The final product can be purified by column chromatography or recrystallization.

Scientific Research Applications

BPFK has been extensively studied for its potential use in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders. BPFK has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, BPFK has been shown to possess neuroprotective properties by reducing oxidative stress and improving cognitive function.